ZINC phosphide
Description
Zinc phosphide is a chemical compound that is commonly used as a rodenticide. It is a highly toxic substance that is effective in controlling rodent populations. However, its use is controversial due to its potential harm to non-target animals and the environment.
Scientific Research Applications
Toxicology and Management
Zinc phosphide is known for its toxicological properties, commonly used as a rodenticide. Studies have explored its patterns of intoxication, symptoms, and management strategies. In cases of acute poisoning, symptoms like gastrointestinal disturbances, respiratory compromise, and changes in mental status are common. The management of zinc phosphide poisoning involves hospital admission, symptomatic and supportive care, and gastric lavage with sodium bicarbonate solution. Antifibrinolytic agents like tranexamic acid have been found helpful in some cases (Naggar & El Mahdy, 2011).
Photovoltaic Applications
Zinc phosphide has potential in photovoltaic applications due to its high absorptivity of visible light. Crystalline zinc phosphide nanoparticles synthesized using dimethylzinc and tri-n-octylphosphine have shown promise in this domain. These nanoparticles, characterized by their controlled size and crystalline structure, can be used in fabricating heterojunction devices for photovoltaic performance (Mobarok et al., 2014).
Environmental Impact and Safety
The environmental impact and safety aspects of zinc phosphide are crucial, given its wide use as a pesticide. The toxicity of zinc phosphide, especially its impact on non-target species and potential risks of accidental exposure, are areas of significant research interest. Studies have reported on the toxicity mechanisms, the susceptibility of different species, and strategies for safe usage and handling to minimize risks (Poppenga et al., 2005).
properties
IUPAC Name |
trizinc;phosphorus(3-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2P.3Zn/q2*-3;3*+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGSZOEHCOKSBEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[P-3].[P-3].[Zn+2].[Zn+2].[Zn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
P2Zn3, Zn3P2 | |
Record name | ZINC PHOSPHIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4819 | |
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Record name | ZINC PHOSPHIDE | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0602 | |
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Explanation | Creative Commons CC BY 4.0 | |
Record name | zinc phosphide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Zinc_phosphide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Zinc phosphide is a dark gray granular solid. It is slowly decomposed by water giving off phosphine, a flammable poison gas. It is toxic by ingestion. It is used in medicine and as a rat poison., Dry Powder, Dark gray crystals or powder with a faint phosphorus or garlic odor; [HSDB], DARK GREY CRYSTALS, POWDER OR PASTE WITH CHARACTERISTIC ODOUR. | |
Record name | ZINC PHOSPHIDE | |
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Record name | Zinc phosphide (Zn3P2) | |
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Record name | Zinc phosphide | |
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Record name | ZINC PHOSPHIDE | |
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Boiling Point |
2012 °F at 760 mmHg (EPA, 1998), 1100 °C | |
Record name | ZINC PHOSPHIDE | |
Source | CAMEO Chemicals | |
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Record name | ZINC PHOSPHIDE | |
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Solubility |
Practically insoluble in water, decomposes slowly, Slightly soluble in carbon disulfide, benzene; practically insoluble in alcohols, Solubility in water: none, slowly decomposes | |
Record name | Zinc phosphide | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1059 | |
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Record name | ZINC PHOSPHIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Density |
4.55 (EPA, 1998) - Denser than water; will sink, 4.55 at 15 °C, 4.6 g/cm³ | |
Record name | ZINC PHOSPHIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/4819 | |
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Record name | Zinc phosphide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1059 | |
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Record name | ZINC PHOSPHIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0602 | |
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Vapor Pressure |
Negligible in the dry state | |
Record name | Zinc phosphide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1059 | |
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Product Name |
Zincum phosphoratum | |
Color/Form |
Dark gray tetragonal crystals; lustrous or dull powder, Dark gray, gritty powder, Amorphous gray-black powder, Gray to black powder (Technical) | |
CAS RN |
1314-84-7, 51810-70-9 | |
Record name | ZINC PHOSPHIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4819 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Zinc phosphide | |
Source | EPA Acute Exposure Guideline Levels (AEGLs) | |
URL | https://www.epa.gov/aegl/zinc-phosphide-results-aegl-program | |
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Record name | Zinc phosphide (Zn3P2) | |
Source | EPA Chemicals under the TSCA | |
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Record name | Zinc phosphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.199 | |
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Record name | Trizinc diphosphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.859 | |
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Record name | ZINC PHOSPHIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/813396S1PC | |
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Record name | Zinc phosphide | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1059 | |
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Record name | ZINC PHOSPHIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0602 | |
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Melting Point |
788 °F (EPA, 1998), 1193 °C, High melting point, 420 °C | |
Record name | ZINC PHOSPHIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4819 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Zinc phosphide | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1059 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | ZINC PHOSPHIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0602 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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